Cas no 17262-66-7 (N-{4-[bis(2-chloroethyl)sulfamoyl]phenyl}acetamide)

• Product Name: N-{4-[bis(2-chloroethyl)sulfamoyl]phenyl}acetamide
• CAS No: 17262-66-7
• MF: C₁₂H₁₆Cl₂N₂O₃S
• MW: 339.238039970398
• CID: 1355066
• PubChem ID: 28435
• Update Time: 2025-04-20

N-{4-[bis(2-chloroethyl)sulfamoyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[bis(2-chloroethyl)sulfamoyl]phenyl}acetamide
• N-[4-[bis(2-chloroethyl)sulfamoyl]phenyl]acetamide
• 17262-66-7
• N(sub 4)-Acetil-sulfanilil-N(sub 1)-(di-beta-cloroetil) amide
• N(sub 4)-Acetil-sulfanilil-N(sub 1)-(di-beta-cloroetil) amide [Italian]
• DTXSID10169359
• AKOS020917965
• 4'-(Bis(2-chloroethyl)sulfamoyl)acetanilide
• ZZMBNTSBFXXLIU-UHFFFAOYSA-N
• SCHEMBL4075322
• N,N-Bis(2-chloroethyl)-4-(acetylamino)benzenesulfonamide
• ACETANILIDE, 4'-(BIS(2-CHLOROETHYL)SULFAMOYL)-
• BRN 2704944

• Inchi： 1S/C12H16Cl2N2O3S/c1-10(17)15-11-2-4-12(5-3-11)20(18,19)16(8-6-13)9-7-14/h2-5H,6-9H2,1H3,(H,15,17)
• InChI Key： ZZMBNTSBFXXLIU-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)S(C1C=CC(=CC=1)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 338.02608
• Monoisotopic Mass: 338.0258689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 66.48